Cas no 2580187-02-4 (3-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid
• CAS No: 2580187-02-4
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 5658560
• PubChem ID: 165893151
• Update Time: 2025-06-10

3-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid
• EN300-27730629
• 2580187-02-4
• 3-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid

• Inchi： 1S/C14H19NO4S/c1-14(2,3)19-13(18)15-10-4-6-11(7-5-10)20-9-8-12(16)17/h4-7H,8-9H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： ZPIKYEYJMPEFRV-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C1C=CC(=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.10347926g/mol
• Monoisotopic Mass: 297.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid

Recent Advances in the Study of 3-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid (CAS: 2580187-02-4)

3-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid (CAS: 2580187-02-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a tert-butoxycarbonyl (Boc)-protected amine group and a sulfanylpropanoic acid moiety, which make it a versatile intermediate for the synthesis of more complex molecules. Recent studies have explored its utility in the design of enzyme inhibitors, prodrugs, and other bioactive molecules.

One of the key areas of research involving this compound is its role as a building block for the development of cysteine protease inhibitors. Cysteine proteases are a class of enzymes involved in various physiological and pathological processes, including inflammation, cancer progression, and infectious diseases. The sulfanylpropanoic acid moiety in 3-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid can interact with the active site of cysteine proteases, making it a promising scaffold for inhibitor design. Recent studies have demonstrated its efficacy in modulating the activity of cathepsins, a family of cysteine proteases implicated in cancer metastasis.

In addition to its applications in protease inhibition, this compound has also been investigated for its potential as a prodrug. The Boc-protected amine group can be selectively deprotected under mild acidic conditions, allowing for controlled release of active pharmaceutical ingredients. This property has been exploited in the design of targeted drug delivery systems, particularly for the treatment of inflammatory diseases. A recent study published in the Journal of Medicinal Chemistry highlighted the use of 3-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid as a linker in antibody-drug conjugates (ADCs), demonstrating its stability and biocompatibility in vivo.

Another notable application of this compound is in the field of chemical biology, where it has been used as a tool for protein labeling and modification. The sulfanyl group can undergo Michael addition reactions with maleimide-functionalized proteins, enabling site-specific conjugation. This has been particularly useful in the study of protein-protein interactions and the development of bioconjugates. A recent publication in ACS Chemical Biology detailed the use of this compound for the fluorescent labeling of antibodies, showcasing its utility in imaging and diagnostics.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid. Recent advances in synthetic methodologies, including flow chemistry and green chemistry approaches, have addressed some of these issues. For instance, a study in Organic Process Research & Development reported an optimized synthetic route that improves yield and reduces waste, making the compound more accessible for industrial applications.

In conclusion, 3-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid (CAS: 2580187-02-4) represents a valuable tool in chemical biology and medicinal chemistry. Its versatility as a building block for inhibitor design, prodrug development, and protein modification underscores its potential in drug discovery. Ongoing research continues to explore new applications and optimize its synthesis, paving the way for future breakthroughs in the field.